2-({1-[(1-hydroxycyclopentyl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-[(1-hydroxycyclopentyl)methyl]piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one
• InChI: InChI=1S/C19H27N5O2/c25-18-5-4-17(23-11-3-10-20-23)21-24(18)14-16-6-12-22(13-7-16)15-19(26)8-1-2-9-19/h3-5,10-11,16,26H,1-2,6-9,12-15H2
• InChI Key: OMSQGSRWJFHFSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN2CCC(CC2)CN3C(=O)C=CC(=N3)N4C=CC=N4)O
• Molecular Formula: C19H27N5O2
• Molecular Weight: 357.4 g/mol

Description

2-({1-[(1-hydroxycyclopentyl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C19H27N5O2 and its molecular weight is 357.458. The purity is usually 95%.
BenchChem offers high-quality 2-({1-[(1-hydroxycyclopentyl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-({1-[(1-hydroxycyclopentyl)methyl]piperidin-4-yl}methyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

G Protein-Biased Dopaminergics

Research has discovered compounds with structural motifs related to the given compound, demonstrating high-affinity partial agonists for dopamine receptors. These compounds preferentially activate G proteins over β-arrestin recruitment at dopamine D2 receptors, indicating potential as novel therapeutics for conditions such as psychosis (Möller et al., 2017).

Antimicrobial and Coagulation Properties

Studies on derivatives of similar compounds have shown antimicrobial activity and effects on blood coagulation. This highlights their potential application in developing new antimicrobial agents and studying coagulation processes (Gein et al., 2013).

Molecular Interaction and Antagonist Activity

Investigations into compounds with similar piperidine and pyrazole structures have contributed to understanding the molecular interactions with CB1 cannabinoid receptors. This research provides insights into designing receptor antagonists, potentially useful in treating conditions like obesity or substance abuse (Shim et al., 2002).

Heterocyclic Compounds in Pharmaceuticals

Nitrogen-containing heterocyclic compounds, including those with pyrazole and piperidine subunits, play crucial roles in pharmaceuticals due to their high biological activity. This research underscores the importance of these compounds in developing new drugs and treatments (Higasio & Shoji, 2001).

Synthesis of Antipsychotic Molecules

The synthesis of new compounds based on the pyrazole and isoxazole framework, fused to a cycloalkene unit and bearing a piperidinyl substituent, has been reported. These compounds are potential antipsychotic molecules, illustrating the broad applicability of such heterocyclic compounds in medicinal chemistry (Pinna et al., 2013).